Aligned macroporous monoliths with intrinsic microporosity via a frozen-solvent-templating approach†
Chemical Communications Pub Date: 2014-12-09 DOI: 10.1039/C4CC08919G
Abstract
Aligned macroporous monoliths of an organic cage, a polymer of intrinsic microporosity (PIM-1), and a metalāorganic framework (HKUST-1) are prepared by a controlled freezing approach. In addition to macropores, all the monoliths contain the intrinsic micropores.
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